Cas no 81190-89-8 (Methyl 4-bromo-1H-pyrazole-3-carboxylate)

Methyl 4-bromo-1H-pyrazole-3-carboxylate structure
81190-89-8 structure
Product Name:Methyl 4-bromo-1H-pyrazole-3-carboxylate
CAS No:81190-89-8
MF:C5H5BrN2O2
MW:205.009400129318
MDL:MFCD00466326
CID:720522
PubChem ID:2828046
Update Time:2025-09-20

Methyl 4-bromo-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-1H-pyrazole-3-carboxylate
    • 1H-Pyrazole-3-carboxylicacid, 4-bromo-, methyl ester
    • 4-BROMO-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • 4-Bromo-1H-pyrazole-3-carboxylic acid methyl ester
    • methyl 4-bromo-1H-pyrazole-5-carboxylate
    • BESTIPHARMA 518-955
    • bromo-4 carbomethoxy-5 pyrazole
    • 1H-Pyrazole-3-carboxylic acid, 4-bromo-, methyl ester
    • KWQDACZQHJCUNK-UHFFFAOYSA-N
    • J-522314
    • 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-BROMO-, METHYL ESTER
    • STK315331
    • AKOS000310357
    • SCHEMBL13726965
    • 1639902-31-0
    • BCP23475
    • ALBB-010454
    • MFCD00619124
    • SY030486
    • O11931
    • 190263-20-8
    • BBL013079
    • 1H-Pyrazole-3-carboxylic acid,4-bromo-,methyl ester
    • 4-bromopyrazole-3-carboxylic acid methyl ester
    • DB-075744
    • FS-2160
    • AB06264
    • SR-01000390601
    • AKOS003744357
    • AH-034/11365123
    • CS-W019707
    • SR-01000390601-1
    • DTXSID50385177
    • EN300-138289
    • MFCD00466326
    • 81190-89-8
    • methyl 4-bromopyrazole-3-carboxylate
    • MDL： MFCD00466326
    • Inchi： 1S/C5H5BrN2O2/c1-10-5(9)4-3(6)2-7-8-4/h2H,1H3,(H,7,8)
    • InChI Key： KWQDACZQHJCUNK-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Br)=CNN=1)OC

Computed Properties

  • Exact Mass: 203.95300
  • Monoisotopic Mass: 203.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.781
  • Boiling Point: 318 ºC
  • Flash Point: 146 ºC
  • PSA: 54.98000
  • LogP: 0.95880

Methyl 4-bromo-1H-pyrazole-3-carboxylate Security Information

Methyl 4-bromo-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 4-bromo-1H-pyrazole-3-carboxylate Production Method

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